Sodium formate Sodium formate Sodium formate is the colorless sodium salt of formic acid. It can be prepared by reacting formic acid with sodium hydroxide or carbonate. Its crystal structure has been investigated. Its crystals exhibit monoclinic-holohedral symmetry.
Sodium formate is an organic sodium salt which is the monosodium salt of formic acid. It has a role as a buffer and an astringent. It contains a formate.
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CAS No.: 141-53-7
VCID: VC21076788
InChI: InChI=1S/CH2O2.Na/c2-1-3;/h1H,(H,2,3);/q;+1/p-1
SMILES: C(=O)[O-].[Na+]
Molecular Formula: HCOONa
NaHCOO
CHNaO2
Molecular Weight: 69.015 g/mol

Sodium formate

CAS No.: 141-53-7

Cat. No.: VC21076788

Molecular Formula: HCOONa
NaHCOO
CHNaO2

Molecular Weight: 69.015 g/mol

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Sodium formate - 141-53-7

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Description Sodium formate is the colorless sodium salt of formic acid. It can be prepared by reacting formic acid with sodium hydroxide or carbonate. Its crystal structure has been investigated. Its crystals exhibit monoclinic-holohedral symmetry.
Sodium formate is an organic sodium salt which is the monosodium salt of formic acid. It has a role as a buffer and an astringent. It contains a formate.
CAS No. 141-53-7
Molecular Formula HCOONa
NaHCOO
CHNaO2
Molecular Weight 69.015 g/mol
IUPAC Name sodium;formate
Standard InChI InChI=1S/CH2O2.Na/c2-1-3;/h1H,(H,2,3);/q;+1/p-1
Standard InChI Key HLBBKKJFGFRGMU-UHFFFAOYSA-M
Isomeric SMILES C(=O)[O-].[Na+]
SMILES C(=O)[O-].[Na+]
Canonical SMILES C(=O)[O-].[Na+]
Colorform COLORLESS MONOCLINIC CRYSTALS
WHITE GRANULES OR CRYSTALLINE POWDER
Melting Point 253.0 °C
253 °C

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